5-bromo-2-methoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-(2-methyl-1,3-dioxoisoindol-5-yl)benzamide
• InChI: InChI=1S/C17H13BrN2O4/c1-20-16(22)11-5-4-10(8-12(11)17(20)23)19-15(21)13-7-9(18)3-6-14(13)24-2/h3-8H,1-2H3,(H,19,21)
• InChI Key: BLRBWXYOMSLSJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)OC
• Molecular Formula: C17H13BrN2O4
• Molecular Weight: 389.2 g/mol

Description

The compound “5-bromo-2-methoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common structure in many pharmaceutical drugs. The molecule also contains a bromine atom, a methoxy group, and an isoindole group with two carbonyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate benzene derivative. The bromine and methoxy groups could be introduced through electrophilic aromatic substitution reactions. The isoindole group could potentially be synthesized through a condensation reaction involving an appropriate 1,3-dicarbonyl compound and an amine.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzamide and isoindole groups would contribute to the compound’s aromaticity, while the bromine atom would add significant weight to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The bromine atom could be replaced through nucleophilic aromatic substitution reactions. The carbonyl groups in the isoindole moiety could undergo reactions with nucleophiles. The amide group could be hydrolyzed under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the bromine atom would likely make the compound relatively heavy and possibly quite reactive. The multiple carbonyl groups could potentially form hydrogen bonds, affecting the compound’s solubility properties.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and potentially developed into a drug.